5-(2-Chloro-6-fluorophenyl)oxazolidine-2,4-dione

• Molecular Formula: C9H5ClFNO3
• Molecular Weight: 229.59 g/mol
• IUPAC Name: 5-(2-chloro-6-fluorophenyl)-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C9H5ClFNO3/c10-4-2-1-3-5(11)6(4)7-8(13)12-9(14)15-7/h1-3,7H,(H,12,13,14)
• InChI Key: MGXCYBJZYSTREA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2C(=O)NC(=O)O2)F

Description

5-(2-Chloro-6-fluorophenyl)oxazolidine-2,4-dione is a useful research compound. Its molecular formula is C9H5ClFNO3 and its molecular weight is 229.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-(2-Chloro-6-fluorophenyl)-2-hydroxyacetamide (3 g., 15 mmoles) was taken into 40 ml. of tert-butanol and dimethyl carbonate (2.7 g., 2.5 ml. 30 mmoles). Potassium tert-butoxide (3.4 g., 30 mmoles) was added portionwise and the reaction mixture heated to reflux for 65 minutes, cooled to room temperature, quenched by the portionwise addition of 60 ml. of 1 N hydrochloric acid, poured into 200 ml. of water and extracted with three portions of ethyl acetate. The combined organic extracts were washed with water, washed with brine, dried over anhydrous magnesium sulfate, filtered and evaporated to yield 5-(2-chloro-6-fluorophenyl)oxazolidine-2,4-dione (3.5 g.). Purified product was obtained by recrystallization from toluene (3.0 g., m.p. 156°-158° C.).

Synthesis routes and methods II

Procedure details

Ethyl 1-(2-chloro-6-fluorophenyl)-1-hydroxymethanecarboximidate hydrochloride (15.0 g., 0.056 mole) and triethylamine (16.8 g., 23.3 ml., 0.167 mole) were taken into 560 ml. of tetrahydrofuran and cooled to 0° C. Phosgene was bubbled through the reaction mixture for 35 minutes. It was then stirred for 2.5 hours at room temperature, poured into 600 cc. of crushed ice and extracted with three portions of ethyl acetate. The combined extracts were washed with water, washed with brine, dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to product (14.4 g.). Recrystallization from toluene afforded purified 5-(2-chloro-6-fluorophenyl)oxazolidine-2,4-dione [10.7 g., 83%; m.p. 153°-155° C.; ir (KBr) 1820, 1740 cm-1 ].